Cas no 1173097-34-1 (cis-Urocanic Acid-[13C3])

Technical Introduction: cis-Urocanic Acid-[13C3] cis-Urocanic Acid-[13C3] is a stable isotope-labeled analog of urocanic acid, where three carbon atoms are replaced with ¹³C isotopes. This compound is valuable in metabolic and biochemical research, particularly in studies involving histidine metabolism, UV-induced skin responses, and immune modulation. The ¹³C labeling enables precise tracking and quantification using techniques such as mass spectrometry or NMR, enhancing experimental accuracy. Its high isotopic purity and well-defined structure ensure reliable data in tracer studies. cis-Urocanic Acid-[13C3] is synthesized under controlled conditions to meet rigorous analytical standards, making it suitable for advanced research applications requiring isotopic labeling.
cis-Urocanic Acid-[13C3] structure
cis-Urocanic Acid-[13C3] structure
Product Name:cis-Urocanic Acid-[13C3]
CAS No:1173097-34-1
MF:C6H6N2O2
MW:141.10200548172
CID:1058035
PubChem ID:133698976
Update Time:2025-11-01

cis-Urocanic Acid-[13C3] Chemical and Physical Properties

Names and Identifiers

    • cis-Urocanic Acid-[13C3]
    • CIS-UROCANIC ACID (1,2,3-13C3, 99%)
    • Urocanic acid-13C3
    • (E)-3-(1H-imidazol-5-yl)(1,2,3-13C3)prop-2-enoic acid
    • 3-(1H-Imidazol-5-yl)acrylic-13C3 acid
    • HY-113008S1
    • 1173097-34-1
    • CS-0535062
    • Inchi: 1S/C6H6N2O2/c9-6(10)2-1-5-3-7-4-8-5/h1-4H,(H,7,8)(H,9,10)/b2-1-/i1+1,2+1,6+1
    • InChI Key: LOIYMIARKYCTBW-BOHCNZJRSA-N
    • SMILES: [13C](O)(=O)/[13CH]=[13CH]\C1=CNC=N1

Computed Properties

  • Exact Mass: 141.05299194g/mol
  • Monoisotopic Mass: 141.05299194g/mol
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 66Ų

cis-Urocanic Acid-[13C3] Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
709638-1MG
cis-Urocanic Acid-[13C3]
1173097-34-1 98%
1mg
¥5885.7 2023-11-27
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
709638-5MG
cis-Urocanic Acid-[13C3]
1173097-34-1 98%
5mg
¥33580.3 2023-11-27
Cooke Chemical
S5862149-1mg
cis-Urocanicacid-1,2,3-13C3 , 99atom%13C
1173097-34-1 98%(CP)
1mg
RMB 6528.88 2025-02-21
Cooke Chemical
S5862149-5mg
cis-Urocanicacid-1,2,3-13C3 , 99atom%13C
1173097-34-1 98%(CP)
5mg
RMB 24442.29 2025-02-21

cis-Urocanic Acid-[13C3] Related Literature

Additional information on cis-Urocanic Acid-[13C3]

Introduction to cis-Urocanic Acid-[13C3]

cis-Urocanic Acid-[13C3] (CAS No. 1173097-34-1) is a compound of significant interest in the fields of organic chemistry, pharmacology, and biotechnology. This compound, with its unique structure and properties, has been the focus of numerous studies aimed at understanding its potential applications in drug development, metabolic studies, and as a precursor for other bioactive molecules. The inclusion of the [13C3] isotopic label makes it particularly valuable for use in advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, where isotopic labeling enhances the accuracy and sensitivity of these methods.

The synthesis of cis-Urocanic Acid-[13C3] involves a series of carefully controlled reactions to ensure the correct stereochemistry and isotopic enrichment. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and purities, making this compound more accessible for large-scale studies. Its structure consists of a bicyclic framework with specific functional groups that contribute to its biological activity and reactivity.

One of the most promising areas of research involving cis-Urocanic Acid-[13C3] is its application in the study of metabolic pathways. By incorporating this compound into metabolic models, scientists can track its transformation within cellular systems, providing insights into enzyme kinetics and substrate specificity. This has implications for understanding diseases such as cancer, where metabolic dysregulation plays a critical role.

In addition to its role in basic research, cis-Urocanic Acid-[13C3] has shown potential as a lead compound in drug discovery. Its ability to modulate specific cellular targets makes it a candidate for the development of novel therapeutic agents. Recent studies have explored its effects on various signaling pathways, with promising results that warrant further investigation.

The use of isotopic labeling in compounds like cis-Urocanic Acid-[13C3] has also facilitated advancements in imaging techniques. For instance, positron emission tomography (PET) studies utilizing this compound have provided unprecedented insights into tissue distribution and pharmacokinetics. These findings are crucial for optimizing drug delivery systems and improving therapeutic outcomes.

Moreover, the integration of computational chemistry tools has enhanced our understanding of cis-Urocanic Acid-[13C3]'s molecular interactions. Molecular docking studies have revealed key binding motifs that could be exploited for designing more potent derivatives. This interdisciplinary approach underscores the importance of combining experimental and computational methods in modern drug discovery.

Looking ahead, the continued exploration of cis-Urocanic Acid-[13C3]'s properties is expected to yield further breakthroughs in both academic research and industrial applications. Its versatility as a tool for studying complex biological systems positions it as an invaluable asset in the ongoing quest to develop innovative treatments for various diseases.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.